1-METHYL-4-[(4-METHYLPHENYL)METHANESULFONYL]PIPERAZINE

• IUPAC Name: 1-methyl-4-[(4-methylphenyl)methylsulfonyl]piperazine
• InChI: InChI=1S/C13H20N2O2S/c1-12-3-5-13(6-4-12)11-18(16,17)15-9-7-14(2)8-10-15/h3-6H,7-11H2,1-2H3
• InChI Key: PYIGOUANVGFOLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)N2CCN(CC2)C
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol

Description

1-METHYL-4-[(4-METHYLPHENYL)METHANESULFONYL]PIPERAZINE is a chemical compound known for its unique structure and properties. It is a derivative of piperazine, a heterocyclic organic compound that contains two nitrogen atoms at opposite positions in a six-membered ring. This compound is characterized by the presence of a methyl group and a methanesulfonyl group attached to a phenyl ring, which is further connected to the piperazine ring. The molecular formula of this compound is C12H18N2O2S.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-METHYL-4-[(4-METHYLPHENYL)METHANESULFONYL]PIPERAZINE typically involves the reaction of 4-methylbenzyl chloride with piperazine in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The product is then purified using recrystallization techniques.

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 1-METHYL-4-[(4-METHYLPHENYL)METHANESULFONYL]PIPERAZINE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methanesulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed:

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted piperazine derivatives.

Scientific Research Applications

1-METHYL-4-[(4-METHYLPHENYL)METHANESULFONYL]PIPERAZINE has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-METHYL-4-[(4-METHYLPHENYL)METHANESULFONYL]PIPERAZINE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to altered cellular functions. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

• 1-Methyl-4-(methylsulfonyl)benzene
• 4-Methylbenzylsulfonyl chloride
• 1-Methyl-4-(methylsulfonyl)piperidine

Uniqueness: 1-METHYL-4-[(4-METHYLPHENYL)METHANESULFONYL]PIPERAZINE is unique due to its specific structural features, which confer distinct chemical and biological properties. The presence of both the piperazine ring and the methanesulfonyl group makes it a versatile compound with diverse applications in various fields.